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Compound of Interest

Compound Name: N2-Acetylaciclovir

CAS No.: 110104-37-5

Cat. No.: B1677608

Get Quote

Executive Summary: The "Potent Compound" Mindset
N2-Acetylaciclovir (also known as N2-Acetylacyclovir or Impurity A) is a critical reference

standard in the impurity profiling of the antiviral drug Acyclovir. While the parent compound

(Acyclovir) has a well-established safety profile, pharmaceutical intermediates and impurities

must be handled with heightened caution.

The Core Directive: Treat N2-Acetylaciclovir as a Potent Compound until specific toxicological

data proves otherwise. In analytical quantities (milligrams), the primary risk vector is inhalation

of fine particulates and dermal absorption during weighing and transfer.

This guide moves beyond generic safety advice, providing a self-validating workflow designed

to protect both the operator and the integrity of the analytical standard.

Hazard Identification & Risk Profile
Before selecting PPE, we must understand the enemy. N2-Acetylaciclovir is a solid organic

powder. Its primary hazards stem from its physical state (dust) and chemical reactivity.
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Hazard Category GHS Classification Operational Implication

Physical State Solid / Fine Powder

High risk of aerosolization

during weighing. Static charge

can cause particle dispersion.

Health Hazard Skin Irrit. 2 (H315)

Causes skin irritation upon

contact. Permeation through

standard latex is possible.

Health Hazard
Eye Irrit.[1][2][3][4][5] 2A

(H319)

Causes serious eye irritation.

Dust particles can cause

mechanical corneal abrasion.

Target Organ STOT SE 3 (H335)

May cause respiratory

irritation.[3] Inhalation of dust

triggers mucosal inflammation.

Uncertainty Impurity Status

As a degradation

product/intermediate, full

toxicology may be less defined

than the API. Precautionary

Principle applies.

Critical Insight: Unlike liquid solvents, the danger here is invisible. A 5mg particle cloud is

invisible to the naked eye but sufficient to exceed occupational exposure limits (OEL) in a

confined weighing space.

The PPE Ecosystem (Personal Protective Equipment)
PPE is your last line of defense, not your first. However, when engineering controls (fume

hoods) are breached for setup or cleaning, PPE becomes critical.

Protective Equipment Matrix
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Body Zone PPE Standard
Technical Rationale &
Specification

Respiratory N95 / P3 Respirator

Mandatory if outside hood.

Standard surgical masks offer

zero protection against

chemical particulates. Fit-

testing is required.

Ocular Chemical Goggles

Safety glasses are insufficient.

You need indirect-vented

goggles (ANSI Z87.1+) to

create a seal against floating

dust.

Dermal (Hand) Nitrile (Double-Glove)

Inner: 4 mil Nitrile (Bright

color). Outer: 5-8 mil Nitrile

(Dark color). Why? Visual

breach detection. If the inner

color shows, change gloves

immediately.

Dermal (Body) Lab Coat (Tyvek®)

For quantities >1g, use

disposable Tyvek sleeves or a

full suit to prevent powder

accumulation on cotton lab

coats, which can track

contamination home.

Engineering Controls: The Primary Barrier
Your primary safety system is the Chemical Fume Hood.

Face Velocity: Maintain 0.3 – 0.5 m/s (60–100 fpm).

Sash Height: Keep at the lowest working position (approx. 18 inches).

Static Control: Use an anti-static gun or ionizing bar inside the weigh station. N2-
Acetylaciclovir is prone to static cling; static discharge can "flick" powder onto the
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operator's wrist.

Operational Workflow: The Safe Handling Protocol
This protocol uses a "Zone Defense" strategy to prevent cross-contamination.

Step 1: Preparation (The "Clean" Zone)
Verify Fume Hood airflow.

Place a disposable weighing mat or spill tray inside the hood.

Pre-label all receiving vials before opening the source container.

Don PPE: Goggles -> Respirator (if applicable) -> Lab Coat -> Gloves.

Step 2: The Weighing Event (The "Hot" Zone)
Technique: Do not pour. Use a micro-spatula.

Static Management: Pass the anti-static gun over the vial and spatula before insertion.

Transfer: Transfer powder directly into the pre-weighed receiving vessel.

Closure: Cap the receiving vessel immediately after transfer. Do not leave it open while

recording weights.

Step 3: Solubilization (Locking the Hazard)
Add solvent (e.g., DMSO or Methanol) to the receiving vial inside the hood.

Once dissolved, the inhalation risk is effectively eliminated, shifting the risk profile to that of

the solvent.

Step 4: Decontamination
Wipe down the balance and spill tray with a solvent-dampened Kimwipe (Methanol/Water

50:50).

Do not use compressed air to clean the balance; this aerosolizes the powder.
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Dispose of gloves and wipes as Hazardous Chemical Waste.

Visualizing the Safety Logic
The following diagram illustrates the decision matrix for handling N2-Acetylaciclovir,
emphasizing the critical "Stop" points if containment is breached.
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Start: Handling N2-Acetylaciclovir

Risk Assessment:
Check Quantity & Form

Engineering Control:
Fume Hood Functional?

STOP WORK
Contact Facilities

No / Alarm

Don PPE:
Nitrile (x2), Goggles, Lab Coat

Yes / Normal

Weighing Procedure
(Static Control Active)

Spill Detected?

Spill Response:
1. Cover with wet pad
2. Wipe (No Dusting)

3. Dispose as HazWaste

Yes

Solubilization:
Add Solvent (Lock Hazard)

No

Disposal:
Segregate Liquid vs Solid Waste

Click to download full resolution via product page
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Caption: Workflow logic for safe handling, emphasizing the critical dependency on functional

engineering controls (Fume Hood) prior to initiating weighing.

Emergency Procedures
In case of Exposure:

Eye Contact: Do not rub.[5] Rinse immediately with an eyewash station for 15 minutes,

holding eyelids open. The mechanical abrasion of the powder is as dangerous as the

chemical irritation.

Skin Contact: Remove contaminated clothing immediately.[2][4] Wash skin with soap and

copious amounts of water.[1][2][4] Do not use alcohol on skin, as it may enhance

transdermal absorption of the impurity.

Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.

Provide the SDS to emergency responders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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